2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide

• Molecular Formula: C16H16BrFN2O3S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H16BrFN2O3S/c1-24(22,23)20(10-12-5-3-2-4-6-12)11-16(21)19-15-8-7-13(17)9-14(15)18/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: GBFXICNWVMLLRO-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2=C(C=C(C=C2)Br)F

Description

2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known to possess a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways involved in cell growth and inflammation.
Biochemical and physiological effects:
2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide has been shown to have a wide range of biochemical and physiological effects. It can inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide in lab experiments is its potent anti-cancer properties. It can be used to study the mechanisms of cancer cell growth and to develop new drugs for the treatment of cancer. However, one of the limitations of using this compound is its potential toxicity. It can be toxic to normal cells at high concentrations, making it difficult to use in vivo.

Future Directions

There are several future directions for the study of 2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Researchers are also investigating its potential use in the treatment of inflammatory diseases and other conditions. Additionally, future studies will focus on improving the synthesis methods of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide involves several steps. The process begins with the reaction of 4-bromo-2-fluoroaniline with benzyl methyl sulfone to form 4-bromo-2-fluoro-N-(benzyl(methylsulfonyl)amino)aniline. This intermediate product is then reacted with chloroacetyl chloride to form 2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide.

Scientific Research Applications

2-[benzyl(methylsulfonyl)amino]-N-(4-bromo-2-fluorophenyl)acetamide has been extensively studied for its potential use in the treatment of various diseases. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that it has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.